Cas no 1806579-67-8 (Methyl 2-hydroxy-3-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-hydroxy-3-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1806579-67-8
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4906789
• Update Time: 2025-07-23

Methyl 2-hydroxy-3-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-7(14)4-5-2-3-6(8(15)13-5)9(10,11)12/h2-3H,4H2,1H3,(H,13,15)
• InChI Key： HMWNABAMDRTTSW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC(=O)OC)NC1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 382
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-hydroxy-3-(trifluoromethyl)pyridine-6-acetate

Methyl 2-hydroxy-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806579-67-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-hydroxy-3-(trifluoromethyl)pyridine-6-acetate, identified by its CAS number 1806579-67-8, is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with a hydroxyl group at the 2-position, a trifluoromethyl group at the 3-position, and an acetic acid methyl ester at the 6-position, has garnered significant attention due to its utility in the development of novel therapeutic agents.

The structural features of Methyl 2-hydroxy-3-(trifluoromethyl)pyridine-6-acetate make it an attractive building block for medicinal chemists. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of molecules, while the hydroxyl and ester functionalities provide opportunities for further derivatization through various chemical reactions. These properties are particularly relevant in the design of drugs targeting neurological disorders, anti-inflammatory agents, and anticancer therapies.

In recent years, there has been a surge in research focused on developing new treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease. Compounds containing the pyridine scaffold have shown promise in modulating neurotransmitter systems. The specific substitution pattern of Methyl 2-hydroxy-3-(trifluoromethyl)pyridine-6-acetate makes it a potential precursor for synthesizing ligands that interact with receptors involved in these pathologies. For instance, studies have demonstrated that trifluoromethyl-substituted pyridines can enhance binding affinity to certain enzyme targets, leading to more effective drug candidates.

The pharmaceutical industry has also explored the use of Methyl 2-hydroxy-3-(trifluoromethyl)pyridine-6-acetate in the development of anti-inflammatory agents. The hydroxyl group in this compound can be readily modified to introduce diverse pharmacophores that interact with inflammatory pathways. Recent research has highlighted the role of pyridine derivatives in inhibiting cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. By incorporating structural elements similar to those found in Methyl 2-hydroxy-3-(trifluoromethyl)pyridine-6-acetate, researchers have identified novel compounds with potent anti-inflammatory properties.

Furthermore, the compound's acetic acid methyl ester functionality provides a handle for further chemical transformations, enabling the synthesis of more complex molecules. This versatility is particularly useful in drug discovery pipelines where multiple rounds of functional group manipulation are often required to optimize pharmacokinetic and pharmacodynamic properties. The ability to easily modify both the hydroxyl and ester groups allows for rapid screening of analogues, facilitating the identification of lead compounds with improved efficacy and reduced toxicity.

The synthesis of Methyl 2-hydroxy-3-(trifluoromethyl)pyridine-6-acetate typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired pyridine core efficiently. These synthetic strategies not only enhance production efficiency but also allow for greater control over regioselectivity and stereoselectivity, which are critical factors in pharmaceutical development.

In conclusion, Methyl 2-hydroxy-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806579-67-8) represents a significant advancement in pharmaceutical chemistry as a key intermediate for synthesizing novel therapeutic agents. Its unique structural features offer numerous opportunities for further derivatization, making it indispensable in drug discovery efforts targeting neurological disorders, inflammation, and other critical health issues. As research continues to uncover new applications for this compound, its importance in modern medicinal chemistry is poised to grow even further.